Cas no 2639446-92-5 (methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2639446-92-5
• MF: C₁₂H₁₀N₄O₂S
• MW: 274.298400402069
• CID: 5665085
• PubChem ID: 11841843
• Update Time: 2025-05-24

methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate
• EN300-27731991
• 2639446-92-5

• Inchi： 1S/C12H10N4O2S/c1-18-11(17)7-6-14-16(10(7)13)12-15-8-4-2-3-5-9(8)19-12/h2-6H,13H2,1H3
• InChI Key： DFHNQMODWSPZQK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=C(C(=O)OC)C=N1)N

Computed Properties

• Exact Mass: 274.05244675g/mol
• Monoisotopic Mass: 274.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Additional information on methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate

Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639446-92-5): A Comprehensive Overview

Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2639446-92-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key pharmacophoric elements, including a pyrazole ring, a benzothiazole moiety, and an amino group, which collectively contribute to its unique chemical and biological properties.

The< strong>pyrazole core is a well-known scaffold in medicinal chemistry, recognized for its role in the development of various drugs targeting inflammatory diseases, antimicrobial infections, and even cancer. Its ability to act as a bioisostere for other heterocycles makes it particularly valuable in drug design. In Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate, the pyrazole ring is further functionalized with an amino group at the 5-position and a carboxylate ester at the 4-position, enhancing its potential for further derivatization and biological evaluation.

The incorporation of the< strong>benzothiazole moiety into the molecular structure adds another layer of complexity and functionality. Benzothiazoles are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antiviral, antibacterial, and anticancer properties. The presence of the benzothiazol-2-yl group in this compound suggests that it may exhibit similar activities, making it a promising candidate for further investigation in drug discovery.

The carboxylate ester group at the 4-position of the pyrazole ring not only provides a site for further chemical modification but also influences the solubility and pharmacokinetic properties of the compound. This feature is particularly important in pharmaceutical development, as it can impact how the drug is absorbed, distributed, metabolized, and excreted by the body.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional molecules in addressing complex diseases. The combination of a pyrazole and benzothiazole scaffold offers a rich platform for designing novel therapeutic agents. Studies have shown that derivatives of these heterocycles can interact with various biological targets, leading to potent pharmacological effects.

In particular, the< strong>amino group at the 5-position of the pyrazole ring is a critical pharmacophore that can participate in hydrogen bonding interactions with biological targets. This feature makes Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate a versatile molecule for drug design. Researchers have leveraged this property to develop molecules with enhanced binding affinity and selectivity towards specific enzymes or receptors.

The synthesis of Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the amino group and the benzothiazol-2-yl moiety. Finally, esterification at the 4-position completes the molecular structure.

The compound's potential applications extend beyond its structural features. Its unique combination of pharmacophores suggests that it may be effective against multiple targets or diseases. For instance, it could be explored as a lead compound for developing treatments against inflammatory disorders or infectious diseases where pyrazole and benzothiazole derivatives have shown promise.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate's pharmacological properties. These tools allow researchers to predict how the molecule might interact with biological targets and assess its potential efficacy and safety profiles before conducting expensive wet-lab experiments.

In conclusion, Methyl 5-amino-1-(1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639446-92-5) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its combination of key pharmacophores makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic molecules like this one, its importance in drug discovery is likely to grow.